Cas no 23208-05-1 (5,10-dihydro-11H-Pyrrolo[2,1-c][1,4]benzodiazepin-11-one)

• Product Name: 5,10-dihydro-11H-Pyrrolo[2,1-c][1,4]benzodiazepin-11-one
• CAS No: 23208-05-1
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1066591
• PubChem ID: 468254
• Update Time: 2025-04-20

5,10-dihydro-11H-Pyrrolo[2,1-c][1,4]benzodiazepin-11-one Chemical and Physical Properties

Names and Identifiers

• 5,10-dihydro-11H-Pyrrolo[2,1-c][1,4]benzodiazepin-11-one
• 10,11-dihydro-5-H-pyrrolo-[2,1-c][1,4]benzodiazepin-11-one
• SCHEMBL11483966
• 23208-05-1
• 10,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepin-6-one
• DTXSID201236614
• QHDPZPSOHTWKAU-UHFFFAOYSA-N
• 5,10-dihydro-11H-pyrrolo[2,1-c]-[1,4]benzodiazepin-11-one
• 5,10-dihydro-11H-pyrrolo[2,1-c][1,4]-benzodiazepin-11-one
• 5,11-dihydropyrrolo[2,1-c][1,4]benzodiazepin-6-one
• 5H,10H-Benzo[f]pyrrolo[2,1-c]1,4-diazepin-4-one

• Inchi： 1S/C12H10N2O/c15-12-11-6-3-7-14(11)8-9-4-1-2-5-10(9)13-12/h1-7H,8H2,(H,13,15)
• InChI Key： QHDPZPSOHTWKAU-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34Ų

Experimental Properties

• PSA: 34.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines